Cas no 176688-98-5 (2-(5-Methoxy-1-methyl-1H-indol-3-yl)acetonitrile)
176688-98-5 structure
Product Name:2-(5-Methoxy-1-methyl-1H-indol-3-yl)acetonitrile
CAS No:176688-98-5
MF:C12H12N2O
MW:200.236482620239
CID:112430
PubChem ID:10655641
Update Time:2025-04-18
2-(5-Methoxy-1-methyl-1H-indol-3-yl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(5-Methoxy-1-methyl-1H-indol-3-yl)acetonitrile
- (5-METHOXY-1-METHYL-1H-INDOL-3-YL)ACETONITRILE
- 1H-Indole-3-acetonitrile,5-methoxy-1-methyl-
- 2-(5-methoxy-1-methylindol-3-yl)acetonitrile
- 1H-Indole-3-acetonitrile,5-methoxy-1-methyl
- DTXSID30443042
- SCHEMBL19193000
- 176688-98-5
-
- Inchi： 1S/C12H12N2O/c1-14-8-9(5-6-13)11-7-10(15-2)3-4-12(11)14/h3-4,7-8H,5H2,1-2H3
- InChI Key： PZPFLMOOTACHJO-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC2=C(C=1)C(CC#N)=CN2C
Computed Properties
- Exact Mass: 200.09500
- Monoisotopic Mass: 200.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 38Ų
Experimental Properties
- PSA: 37.95000
- LogP: 2.25298
2-(5-Methoxy-1-methyl-1H-indol-3-yl)acetonitrile Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(5-Methoxy-1-methyl-1H-indol-3-yl)acetonitrile Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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